Cas no 2877653-12-6 (4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one)

• Product Name: 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one
• CAS No: 2877653-12-6
• MF: C₁₆H₁₆BrFN₄O₂
• MW: 395.226245880127
• CID: 5309110
• PubChem ID: 165433482
• Update Time: 2025-06-08

4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS040880797
• 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one
• F6806-5056
• 2877653-12-6
• 4-(5-Bromo-4-methoxy-2-pyrimidinyl)-1-[(4-fluorophenyl)methyl]-2-piperazinone

• Inchi： 1S/C16H16BrFN4O2/c1-24-15-13(17)8-19-16(20-15)22-7-6-21(14(23)10-22)9-11-2-4-12(18)5-3-11/h2-5,8H,6-7,9-10H2,1H3
• InChI Key： CFBNBQPOTITPIO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2=NC=C(Br)C(OC)=N2)CC1=O

Computed Properties

• Exact Mass: 394.04407g/mol
• Monoisotopic Mass: 394.04407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.4±60.0 °C(Predicted)
• pka: 3.00±0.49(Predicted)

Additional information on 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one

Introduction to 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one (CAS No. 2877653-12-6)

4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one, identified by its CAS number 2877653-12-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperazine core appended with a pyrimidine derivative, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of this molecule is highly intriguing, featuring a 5-bromo-4-methoxypyrimidin-2-yl moiety linked to a piperazin-2-one backbone, which is further substituted with a (4-fluorophenyl)methyl group. The presence of both bromine and fluorine atoms introduces unique electronic and steric properties, which can be exploited to modulate the biological activity of the compound. Such structural features are often employed in the design of kinase inhibitors, particularly those targeting tyrosine kinases, which play a crucial role in various signaling pathways associated with cancer and inflammatory diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that selectively target aberrant signaling pathways in diseases such as cancer. The pyrimidine scaffold in 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one is known to interact with ATP-binding pockets of kinases, thereby inhibiting their activity. The bromo and fluoro substituents enhance the binding affinity and selectivity of the compound by improving its interactions with the target enzyme's active site. This has led to several studies exploring its potential as an anti-cancer agent.

One of the most compelling aspects of this compound is its versatility in drug design. The piperazine ring is a well-documented pharmacophore that enhances oral bioavailability and binding affinity due to its ability to form multiple hydrogen bonds with biological targets. Additionally, the (4-fluorophenyl)methyl group contributes to the molecule's lipophilicity, which is critical for crossing biological membranes. These combined properties make it an attractive scaffold for developing novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have suggested that 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one can effectively inhibit several kinases, including EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are overexpressed in many cancers. The predicted binding interactions highlight the potential of this compound as an anti-proliferative agent.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations. The introduction of the 5-bromo-4-methoxypyrimidin-2-yl group typically requires halogenation techniques, while the attachment of the (4-fluorophenyl)methyl moiety often employs cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies have been optimized over time to ensure high yields and purity, making it feasible for large-scale production if needed.

From a medicinal chemistry perspective, the structural features of 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one make it an excellent candidate for structure-based drug design. By leveraging computational tools and experimental data, researchers can iteratively modify its structure to enhance its pharmacological properties. For instance, replacing or altering the substituents on the pyrimidine ring could fine-tune its selectivity profile or improve its metabolic stability.

In clinical settings, compounds with similar scaffolds have shown promise in treating various diseases. For example, kinase inhibitors based on pyrimidine-piperazine structures have been approved for treating cancers such as lung and colorectal cancer. While 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one has not yet entered clinical trials, its preclinical data suggest that it could be developed into a novel therapeutic agent with significant therapeutic potential.

The growing interest in targeted therapy has driven extensive research into kinase inhibitors like 4-(5-bromo-4-methoxypyrimidin-2-yl)-1-[(4-fluorophenyl)methyl] piperazin - 2 - one . These inhibitors offer several advantages over traditional chemotherapies, including higher specificity and fewer side effects. The ability to modulate kinase activity at submicromolar concentrations makes them particularly effective against cancers driven by constitutively active kinases.

Future directions in the study of this compound may include exploring its mechanism of action in detail and identifying any off-target effects that could limit its clinical utility. Additionally, combination therapies involving this compound with other drugs could be investigated to enhance therapeutic outcomes. Preclinical studies focusing on animal models will provide valuable insights into its efficacy and safety profiles before human trials can begin.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. Compounds like 4-(5-bromo - 4 - methoxy - pyrimidin - 2 - yl ) - 1 - [( 4 - fluoro phen yl ) methyl ] piper azin - 2 - one represent promising leads that could eventually translate into life-saving therapies for patients worldwide.